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Compound of Interest

Compound Name: Salbutamol-d9 (acetate)

Cat. No.: B15088746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for Salbutamol-d9 (acetate), a deuterated

analog of the short-acting β2-adrenergic receptor agonist, Salbutamol. The inclusion of nine

deuterium atoms on the tert-butyl group makes this molecule a valuable internal standard for

pharmacokinetic and metabolic studies, particularly in quantification by mass spectrometry. The

acetate salt form enhances its handling and formulation properties.

Physicochemical Data
The following table summarizes the key molecular properties of Salbutamol-d9 (acetate) and

provides a comparison with its parent compound, Salbutamol, and its non-salt deuterated form.

Compound Chemical Formula Molecular Weight ( g/mol )

Salbutamol C13H21NO3[1] 239.31[1]

Salbutamol-d9 C13H12D9NO3[2] 248.4[2]

Salbutamol-d9 (acetate) C13D9H12NO3 · C2H4O2 308.42

Experimental Protocols
The data presented herein are typically determined through standard analytical chemistry

techniques.
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Molecular Formula Determination: The elemental composition and isotopic labeling are

confirmed using high-resolution mass spectrometry (HRMS), which can distinguish the mass

of deuterium from hydrogen, and Nuclear Magnetic Resonance (NMR) spectroscopy, which

confirms the specific positions of the deuterium atoms.

Molecular Weight Measurement: This is experimentally determined by mass spectrometry

(MS). The reported molecular weight is a calculated value based on the sum of the atomic

weights of the constituent atoms in the empirical formula.

Logical Relationship Diagram
The following diagram illustrates the synthetic and conceptual relationship between the parent

molecule, its isotopically labeled analog, and the final acetate salt product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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